Cas no 15185-01-0 (Pyrrolidine,1-(1,1-dimethylethyl)-)

15185-01-0 structure
Product name:Pyrrolidine,1-(1,1-dimethylethyl)-
Pyrrolidine,1-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine,1-(1,1-dimethylethyl)-
- 1-tert-butylpyrrolidine
- N-BUTYLPYRROLIDINE
- 1-tert-Butyl-pyrrolidin
- 1-tert-butyl-pyrrolidine
- AC1L68EP
- AC1Q4V3Y
- AR-1C5678
- CTK4C7227
- NSC148206
- N-t-butylpyrrolidine
- N-tert.-Butylpyrrolidin
- N-tert.-Butyl-pyrrolidin
- N-tert-butyl-pyrrolidine
- N-tert-Butylpyrrolidine
- SureCN179261
- SureCN4915083
- InChI=1/C8H17N/c1-8(2,3)9-6-4-5-7-9/h4-7H2,1-3H
- 1-(tert-butyl)pyrrolidine
- NSC-148206
- AKOS015904427
- FT-0707881
- WNMQSIGDRWCJMO-UHFFFAOYSA-N
- 15185-01-0
- SCHEMBL179261
- DTXSID20302033
- A853365
- Pyrrolidine, 1-(1,1-diMethylethyl)-
-
- Inchi: InChI=1S/C8H17N/c1-8(2,3)9-6-4-5-7-9/h4-7H2,1-3H3
- InChI Key: WNMQSIGDRWCJMO-UHFFFAOYSA-N
- SMILES: CC(N1CCCC1)(C)C
Computed Properties
- Exact Mass: 127.13621
- Monoisotopic Mass: 127.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 85.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
Pyrrolidine,1-(1,1-dimethylethyl)- Related Literature
-
Kennosuke Itoh,Ryo Kato,Daito Kinugawa,Hideaki Kamiya,Ryuki Kudo,Masayuki Hasegawa,Hideaki Fujii,Hiroyuki Suga Org. Biomol. Chem. 2015 13 8919
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